Cas no 1213653-03-2 ((2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol
• CAS No: 1213653-03-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5592336
• PubChem ID: 66515085
• Update Time: 2025-06-16

(2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-4-bromo-2-methyl-, (βR)-
• 1213653-03-2
• Y12566
• EN300-1910114
• (R)-2-AMINO-2-(4-BROMO-2-METHYLPHENYL)ETHAN-1-OL
• (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol
• AKOS015929603

• Inchi： 1S/C9H12BrNO/c1-6-4-7(10)2-3-8(6)9(11)5-12/h2-4,9,12H,5,11H2,1H3/t9-/m0/s1
• InChI Key： APVGIIBNVUYYIO-VIFPVBQESA-N
• SMILES： [C@H](C1C=CC(Br)=CC=1C)(N)CO

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 356.3±37.0 °C(Predicted)
• pka: 12.43±0.10(Predicted)

Additional information on (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol

Introduction to (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol (CAS No. 1213653-03-2)

(2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol, with the CAS number 1213653-03-2, is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a bromo-substituted aromatic ring, which make it a valuable intermediate and building block in the synthesis of various bioactive molecules.

The chemical structure of (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol consists of an amino group and a hydroxyl group attached to a chiral carbon atom, which is also bonded to a 4-bromo-2-methylphenyl moiety. The presence of the bromine atom on the aromatic ring provides a versatile handle for further functionalization, making this compound particularly useful in synthetic routes that require selective transformations.

In recent years, the study of chiral compounds has become increasingly important due to their significant role in the development of enantiomerically pure drugs. The enantiomeric purity of (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol is crucial for its applications in pharmaceuticals, as different enantiomers can exhibit distinct biological activities and pharmacological properties. This has led to extensive research on the asymmetric synthesis and resolution methods for this compound.

One of the key applications of (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol is in the synthesis of potential drug candidates. For instance, it has been used as an intermediate in the preparation of small molecules targeting specific enzymes and receptors involved in various diseases. Recent studies have shown that derivatives of this compound exhibit promising activities against cancer cells, microbial pathogens, and neurodegenerative disorders.

The synthetic accessibility of (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol has been improved through various catalytic asymmetric reactions. Transition metal-catalyzed reactions, such as asymmetric hydrogenation and allylic substitution, have been particularly effective in achieving high enantioselectivities. These advancements have not only enhanced the efficiency of the synthetic processes but also expanded the scope of potential applications for this compound.

In addition to its role as an intermediate in drug discovery, (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol has also been explored for its intrinsic biological activities. Preliminary studies have indicated that this compound possesses antioxidant properties, which could be beneficial in preventing oxidative stress-related conditions. Furthermore, its ability to modulate specific signaling pathways has been investigated in cellular models, providing insights into its potential therapeutic applications.

The physical and chemical properties of (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol are well-documented. It is typically obtained as a white solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for use in various analytical techniques and purification methods.

Safety considerations are an essential aspect when handling any chemical compound. While (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol is not classified as a hazardous material, it is important to follow standard laboratory safety protocols during its use and storage. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances.

In conclusion, (2R)-2-amino-2-(4-bromo-2-methylphenyl)ethan-1-ol (CAS No. 1213653-03-2) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique structural features and enantiomeric purity make it an attractive candidate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new avenues for its utilization, further highlighting its importance in the field of medicinal chemistry.